2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione

• IUPAC Name: 2-benzyl-2-(2-methylphenyl)indene-1,3-dione
• InChI: InChI=1S/C23H18O2/c1-16-9-5-8-14-20(16)23(15-17-10-3-2-4-11-17)21(24)18-12-6-7-13-19(18)22(23)25/h2-14H,15H2,1H3
• InChI Key: ORLVYFFAYFHGLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2(C(=O)C3=CC=CC=C3C2=O)CC4=CC=CC=C4
• Molecular Formula: C23H18O2
• Molecular Weight: 326.4 g/mol

Description

2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione, also known as BMD, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMD belongs to the family of indandione derivatives and has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione is not fully understood. However, studies have suggested that 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione exerts its biological activities through the modulation of various signaling pathways. 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione has been found to inhibit the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are involved in inflammation and cancer development. 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione has also been found to activate the Nrf2/ARE signaling pathway, which is responsible for the regulation of oxidative stress.
Biochemical and Physiological Effects:
2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione has also been found to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In animal models, 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione has been found to reduce tumor growth and improve cognitive function.

Advantages and Limitations for Lab Experiments

2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione has several advantages for lab experiments. 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione is relatively easy to synthesize and can be obtained in good yields. 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione has also been found to exhibit low toxicity and can be administered orally. However, 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione has some limitations for lab experiments. 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione is not very soluble in water, which can limit its use in some assays. 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione can also be unstable under certain conditions, which can affect its biological activity.

Future Directions

The potential therapeutic applications of 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione are still being explored, and several future directions can be pursued. One area of research could be the development of 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione analogs with improved solubility and stability. Another area of research could be the investigation of 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione's potential as a therapeutic agent for the treatment of neurodegenerative diseases. The use of 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione in combination with other drugs could also be explored to enhance its therapeutic efficacy. Overall, 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione has great potential as a therapeutic agent, and further research is needed to fully explore its biological activities and therapeutic applications.

Scientific Research Applications

2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione has been extensively studied for its potential therapeutic applications. In vitro studies have shown that 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione exhibits potent anti-inflammatory and antioxidant activities. 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Recent studies have highlighted the potential of 2-benzyl-2-(2-methylphenyl)-1H-indene-1,3(2H)-dione as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.